Cas no 247583-70-6 (1-Methyl-5-propyl-1H-pyrazole-3-carboxylic acid)

• Product name: 1-Methyl-5-propyl-1H-pyrazole-3-carboxylic acid
• CAS No: 247583-70-6
• MF: C₈H₁₂N₂O₂
• MW: 168.19308
• MDL: MFCD04115071
• CID: 246137
• PubChem ID: 9898937

1-Methyl-5-propyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-propyl-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylicacid, 1-methyl-5-propyl-
• 1-Methyl-5-propyl-1H
• 1-methyl-5-propylpyrazole-3-carboxylic acid
• 247583-70-6
• MFCD04115071
• AKOS011551288
• AM807206
• 1-Methyl-5-propyl-1H-pyrazole-3-carboxylicacid
• 1H-Pyrazole-3-carboxylicacid,1-methyl-5-propyl-(9CI)
• AB19568
• 1H-PYRAZOLE-3-CARBOXYLIC ACID, 1-METHYL-5-PROPYL-
• DTXSID20432506
• CS-0215958
• SCHEMBL6442036
• Z970076972
• EN300-314844
• VS-0338
• W-206909
• FT-0671911
• DB-067263

• MDL： MFCD04115071
• Inchi： InChI=1S/C8H12N2O2/c1-3-4-6-5-7(8(11)12)9-10(6)2/h5H,3-4H2,1-2H3,(H,11,12)
• InChI Key： ORGXAHHHNKMEBW-UHFFFAOYSA-N
• SMILES： CCCC1=CC(=NN1C)C(=O)O

Computed Properties

• Exact Mass: 168.09000
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 106-112℃
• Boiling Point: 330.3±30.0 °C at 760 mmHg
• Flash Point: 153.5±24.6 °C
• Refractive Index: 1.554
• PSA: 55.12000
• LogP: 1.07080
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-Methyl-5-propyl-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22
• Safety Instruction： 7/47-36/37
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-Methyl-5-propyl-1H-pyrazole-3-carboxylic acid Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%